Cas no 2092545-59-8 (2-(4-iodo-1,5-dimethyl-1H-pyrazol-3-yl)pyridine)

• Product Name: 2-(4-iodo-1,5-dimethyl-1H-pyrazol-3-yl)pyridine
• CAS No: 2092545-59-8
• MF: C₁₀H₁₀IN₃
• MW: 299.110973834991
• CID: 5722155
• PubChem ID: 121211591
• Update Time: 2025-06-25

2-(4-iodo-1,5-dimethyl-1H-pyrazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• F2198-1842
• 2092545-59-8
• AKOS026721728
• 2-(4-iodo-1,5-dimethyl-1H-pyrazol-3-yl)pyridine
• Pyridine, 2-(4-iodo-1,5-dimethyl-1H-pyrazol-3-yl)-

• Inchi： 1S/C10H10IN3/c1-7-9(11)10(13-14(7)2)8-5-3-4-6-12-8/h3-6H,1-2H3
• InChI Key： KAXQQKQNSZGSKB-UHFFFAOYSA-N
• SMILES： IC1C(C2C=CC=CN=2)=NN(C)C=1C

Computed Properties

• Exact Mass: 298.99194g/mol
• Monoisotopic Mass: 298.99194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.73±0.1 g/cm3(Predicted)
• Boiling Point: 362.3±42.0 °C(Predicted)
• pka: 0.65±0.19(Predicted)

Additional information on 2-(4-iodo-1,5-dimethyl-1H-pyrazol-3-yl)pyridine

Introduction to 2-(4-iodo-1,5-dimethyl-1H-pyrazol-3-yl)pyridine (CAS No. 2092545-59-8)

2-(4-iodo-1,5-dimethyl-1H-pyrazol-3-yl)pyridine, identified by its CAS number 2092545-59-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrazole and pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an iodine substituent and dimethyl groups on the pyrazole ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The synthesis of 2-(4-iodo-1,5-dimethyl-1H-pyrazol-3-yl)pyridine involves a series of well-established organic reactions, including condensation, functional group transformations, and halogenation. The precise arrangement of atoms in this molecule allows for selective modifications, enabling researchers to tailor its pharmacological profile for specific applications. Recent advancements in synthetic methodologies have further enhanced the efficiency and scalability of producing this compound, facilitating its use in both academic research and industrial settings.

In the realm of medicinal chemistry, 2-(4-iodo-1,5-dimethyl-1H-pyrazol-3-yl)pyridine has been explored for its potential as an intermediate in the synthesis of more complex pharmacophores. Its pyrazole core is a well-documented scaffold in drug design, known for its ability to interact with various biological targets. The iodine atom at the 4-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing biaryl structures prevalent in many active pharmaceutical ingredients (APIs).

Recent studies have highlighted the significance of 2-(4-iodo-1,5-dimethyl-1H-pyrazol-3-yl)pyridine in the development of novel therapeutic agents. For instance, researchers have investigated its derivatives as potential inhibitors of kinases and other enzymes implicated in cancer progression. The dimethyl groups on the pyrazole ring enhance lipophilicity, improving membrane permeability and thus bioavailability. This feature is particularly crucial for oral formulations where systemic absorption is desired.

The iodine substituent not only facilitates further chemical modifications but also imparts specific electronic properties to the molecule. This makes 2-(4-iodo-1,5-dimethyl-1H-pyrazol-3-yl)pyridine a versatile building block for designing molecules with tailored photophysical properties. Such characteristics are increasingly relevant in the development of photodynamic therapy agents and fluorescent probes used in diagnostic applications.

Moreover, the compound has shown promise in preclinical studies as a precursor for small-molecule drugs targeting neurological disorders. The pyrazole-pyridine framework is structurally analogous to several known neuroactive compounds, suggesting potential interactions with receptors or enzymes involved in neurotransmission. Further investigation into its pharmacokinetic behavior and toxicological profile is warranted to fully elucidate its therapeutic potential.

The growing interest in 2-(4-iodo-1,5-dimethyl-1H-pyrazol-3-yl)pyridine is also driven by its role in material science applications. Its ability to form stable complexes with metals makes it a candidate for use in catalysis and coordination chemistry. These applications are expanding the utility of this compound beyond pharmaceuticals into areas such as catalytic converters and luminescent materials.

In conclusion,2-(4-iodo-1,5-dimethyl-hydantoin) (CAS No. 2092545_59_8) represents a compelling example of how structural diversification can yield compounds with multifaceted applications. Its synthesis challenges continue to drive innovation in synthetic chemistry while its biological relevance ensures continued interest from the pharmaceutical industry. As research progresses,this molecule will likely play an increasingly pivotal role in drug discovery pipelines, offering new opportunities for therapeutic intervention across multiple disease areas.